4-(2-methoxybenzylidene)-5-methyl-2-(4-nitrophenyl)-2,4-dihydro-3H-pyrazol-3-one

• IUPAC Name: (4E)-4-[(2-methoxyphenyl)methylidene]-5-methyl-2-(4-nitrophenyl)pyrazol-3-one
• InChI: InChI=1S/C18H15N3O4/c1-12-16(11-13-5-3-4-6-17(13)25-2)18(22)20(19-12)14-7-9-15(10-8-14)21(23)24/h3-11H,1-2H3/b16-11+
• InChI Key: QOELXJXGYNWZIH-LFIBNONCSA-N
• Canonical SMILES: CC1=NN(C(=O)C1=CC2=CC=CC=C2OC)C3=CC=C(C=C3)[N+](=O)[O-]
• Isomeric SMILES: CC\1=NN(C(=O)/C1=C/C2=CC=CC=C2OC)C3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C18H15N3O4
• Molecular Weight: 337.3 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. For example, the methoxy group could be introduced via a Williamson ether synthesis, the benzylidene group via a condensation reaction, and the nitrophenyl group via a nitration reaction. The pyrazolone group could be formed via a cyclization reaction.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The presence of the nitrophenyl group suggests that the compound could exhibit strong electron-withdrawing effects, which could influence its reactivity.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions. For example, the nitro group could be reduced to an amine, the methoxy group could be cleaved to form a phenol, and the pyrazolone ring could undergo various substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure and the presence of various functional groups. For example, the presence of the nitrophenyl group could make the compound more polar and increase its melting and boiling points.

Future Directions

Future research on this compound could involve further exploration of its synthesis, characterization of its physical and chemical properties, and investigation of its potential biological activities.